Cas no 1806473-97-1 (2,4-Dimethyl-3-(trifluoromethoxy)anisole)

• Product Name: 2,4-Dimethyl-3-(trifluoromethoxy)anisole
• CAS No: 1806473-97-1
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 5001941
• Update Time: 2025-10-17

2,4-Dimethyl-3-(trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-3-(trifluoromethoxy)anisole

• Inchi： 1S/C10H11F3O2/c1-6-4-5-8(14-3)7(2)9(6)15-10(11,12)13/h4-5H,1-3H3
• InChI Key： KYAJQNIIZNYCQA-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=C(C=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5

Additional information on 2,4-Dimethyl-3-(trifluoromethoxy)anisole

Introduction to 2,4-Dimethyl-3-(trifluoromethoxy)anisole (CAS No: 1806473-97-1)

2,4-Dimethyl-3-(trifluoromethoxy)anisole, with the chemical formula C₁₀H₁₃FO₃, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of anisole derivatives, characterized by the presence of a methoxy group and a trifluoromethyl group at specific positions on the benzene ring. The unique structural features of 2,4-Dimethyl-3-(trifluoromethoxy)anisole make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

TheCAS number 1806473-97-1 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and retrieval. The molecular structure of 2,4-Dimethyl-3-(trifluoromethoxy)anisole consists of a benzene ring substituted with two methyl groups at the 2- and 4-positions, and a trifluoromethoxy group at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential applications.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. These properties make such compounds particularly attractive for drug development. For instance, fluorine atoms can modulate the electronic distribution around the aromatic ring, leading to more potent and selective interactions with enzymes and receptors. The presence of both methyl and trifluoromethoxy groups in 2,4-Dimethyl-3-(trifluoromethoxy)anisole suggests that it may exhibit favorable pharmacokinetic profiles.

The synthesis of 2,4-Dimethyl-3-(trifluoromethoxy)anisole typically involves multi-step organic reactions, often starting from commercially available precursors such as anisole. Key steps include halogenation followed by nucleophilic substitution with trifluoromethanol or its derivatives. The introduction of the methyl groups at the 2- and 4-positions can be achieved through Friedel-Crafts alkylation reactions. The precise control of reaction conditions is crucial to ensure high yield and purity.

The chemical reactivity of 2,4-Dimethyl-3-(trifluoromethoxy)anisole allows for further functionalization, making it a versatile building block for more complex molecules. For example, the trifluoromethoxy group can be easily converted into other functional groups such as carboxylic acids or esters through oxidation or esterification reactions. Similarly, the methyl groups can be replaced or modified to explore different structural analogs.

In the realm of pharmaceutical research, 2,4-Dimethyl-3-(trifluoromethoxy)anisole has been investigated as a potential precursor for various therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds that target different disease pathways. For instance, fluorinated anisoles have shown promise in the development of antiviral and anticancer drugs due to their ability to interfere with viral replication or inhibit key enzymes involved in cancer cell proliferation.

A notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The unique electronic properties of 2,4-Dimethyl-3-(trifluoromethoxy)anisole, conferred by its fluorine atoms and methoxy group, make it an ideal candidate for such applications.

Evidence from recent studies suggests that derivatives of 2,4-Dimethyl-3-(trifluoromethoxy)anisole exhibit promising biological activity. For example, certain analogs have demonstrated inhibitory effects on tyrosine kinases, which are overactive in many cancers. Additionally, these compounds have shown potential in modulating inflammatory pathways by interacting with specific receptors or enzymes. Such findings highlight the therapeutic potential of this class of compounds.

The agrochemical industry has also explored the use of fluorinated anisoles for developing novel pesticides and herbicides. These compounds often exhibit enhanced stability against environmental degradation and improved bioavailability in plants. The structural features of 2,4-Dimethyl-3-(trifluoromethoxy)anisole, including its fluorine atoms and methoxy group, contribute to its efficacy as an agrochemical intermediate.

In conclusion, 2,4-Dimethyl-3-(trifluoromethoxy)anisole(CAS No: 1806473-97-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical biology.